Cas no 71703-15-6 (N-(3-Bromophenyl)-1,3-propanesultam)

• Product Name: N-(3-Bromophenyl)-1,3-propanesultam
• CAS No: 71703-15-6
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• MDL: MFCD09933299
• CID: 1039260
• Update Time: 2025-05-26

N-(3-Bromophenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)isothiazolidine 1,1-dioxide
• 2-(3-Bromophenyl)-1,2-thiazolidine 1,1-dioxide
• N-(3-Bromophenyl)-1,3-propanesultam

• MDL： MFCD09933299
• Inchi： 1S/C9H10BrNO2S/c10-8-3-1-4-9(7-8)11-5-2-6-14(11,12)13/h1,3-4,7H,2,5-6H2
• InChI Key： PDZFOXCQQCMSHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1CCCS1(=O)=O

Computed Properties

• Exact Mass: 274.96200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 45.76000
• LogP: 3.13480

N-(3-Bromophenyl)-1,3-propanesultam Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-Bromophenyl)-1,3-propanesultam

Comprehensive Overview of N-(3-Bromophenyl)-1,3-propanesultam (CAS No. 71703-15-6): Properties, Applications, and Industry Insights

N-(3-Bromophenyl)-1,3-propanesultam (CAS No. 71703-15-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated sultam derivative combines a propanesultam backbone with a 3-bromophenyl substituent, offering versatile reactivity for synthetic applications. The compound's molecular formula, C₉H₁₀BrNO₂S, reflects its balanced hydrophobicity and polarity, making it valuable for designing bioactive molecules.

Recent studies highlight the growing demand for brominated aromatic compounds like N-(3-Bromophenyl)-1,3-propanesultam in drug discovery. Researchers frequently search for "sultam-based building blocks" or "bromophenyl derivatives in medicinal chemistry," underscoring its relevance. The compound's sulfonamide-like structure enables hydrogen bonding interactions, a feature exploited in developing kinase inhibitors and antimicrobial agents. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are commonly employed to characterize this compound, with purity levels exceeding 98% in commercial samples.

From an industrial perspective, CAS 71703-15-6 serves as a key intermediate in synthesizing advanced materials. Its thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature reactions. Environmental considerations are increasingly shaping its applications, with manufacturers adopting greener synthetic routes to produce this compound. Questions like "how to optimize N-(3-Bromophenyl)-1,3-propanesultam synthesis" or "safety protocols for handling brominated compounds" reflect current user concerns in professional forums.

The compound's crystalline form and solubility profile (soluble in DMSO, acetone; sparingly soluble in water) make it particularly useful in cross-coupling reactions. Palladium-catalyzed transformations involving N-(3-Bromophenyl)-1,3-propanesultam are frequently discussed in literature, especially for creating carbon-nitrogen bonds. This aligns with the pharmaceutical industry's focus on "heterocyclic compound development" and "scaffold diversification strategies." Regulatory-compliant storage typically recommends protection from light and moisture at room temperature.

Emerging applications of 71703-15-6 include its use in organic electronics and liquid crystal formulations. The bromine atom's heavy atom effect has sparked interest in photophysical studies, addressing search trends like "halogenated compounds in material science." Quality control specifications for this compound emphasize limits on residual solvents and heavy metals, meeting ICH (International Council for Harmonisation) guidelines. Suppliers often provide technical data sheets detailing spectroscopic fingerprints and chromatographic retention times for verification purposes.

Comparative analyses with similar compounds (e.g., non-brominated analogs or chlorophenyl variants) reveal distinct advantages of N-(3-Bromophenyl)-1,3-propanesultam in certain reactions. The 3-bromo substitution pattern offers regiospecificity in electrophilic aromatic substitutions, a topic frequently explored in organic chemistry courses. Recent patent literature demonstrates its incorporation into novel polymer matrices, responding to market demands for "functionalized monomers for specialty plastics."

Standardized nomenclature for CAS 71703-15-6 follows IUPAC rules, though alternative names like 1,3-propanesultam derivatized with 3-bromoaniline may appear in older literature. Computational chemistry studies predict its molecular orbitals and electrostatic potential maps, aiding in rational drug design. These aspects connect with popular queries about "computational modeling of sulfonamide analogs" in research databases.

In summary, N-(3-Bromophenyl)-1,3-propanesultam represents a multifaceted compound bridging pharmaceutical innovation and material science. Its commercial availability through specialty chemical suppliers, coupled with detailed analytical characterization data, supports reproducible research outcomes. Future developments may explore its enantiomeric forms or nanoparticle conjugates, addressing evolving scientific needs in catalysis and targeted delivery systems.